1-Cyclopropyl-1-(4-methylphenyl)methanamine

• IUPAC Name: cyclopropyl-(4-methylphenyl)methanamine
• InChI: InChI=1S/C11H15N/c1-8-2-4-9(5-3-8)11(12)10-6-7-10/h2-5,10-11H,6-7,12H2,1H3
• InChI Key: NDSBRDFZIHGLNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2CC2)N
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol

Description

“1-Cyclopropyl-1-(4-methylphenyl)methanamine” is a chemical compound with the molecular formula C11H15N. It is also known by other names such as cyclopropyl(p-tolyl)methanamine and Benzenemethanamine, α-cyclopropyl-4-methyl.

Molecular Structure Analysis

The molecular structure of “1-Cyclopropyl-1-(4-methylphenyl)methanamine” consists of a cyclopropyl group (a three-membered carbon ring) attached to a methanamine group, which is further attached to a 4-methylphenyl group.

Scientific Research Applications

Metabolic Studies and Detection Techniques

• Research on analogues of methamphetamine, such as 2-Methiopropamine, explores their metabolism and detectability in human and rat urine, emphasizing the role of cytochrome P450 enzymes in metabolic pathways. These studies are crucial for developing drug screening protocols and understanding the pharmacokinetics of new psychoactive substances (Welter et al., 2013).

Chemical Synthesis and Characterization

• The synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine demonstrates the utility of cyclopropyl and methylphenyl functionalities in constructing heterocyclic compounds, which can have various applications in material science and pharmaceuticals (Shimoga et al., 2018).

Enantioselective Reactions

• Cyclopropenimine-catalyzed reactions, such as the enantioselective Mannich reactions, highlight the importance of cyclopropyl-containing compounds in achieving high levels of enantio- and diastereocontrol, which is critical for the synthesis of biologically active molecules (Bandar & Lambert, 2013).

Medicinal Chemistry and Drug Design

• Studies on novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as biased agonists of serotonin 5-HT1A receptors provide insights into the design of new antidepressants. These compounds exhibit significant selectivity and potent antidepressant-like activity, showcasing the therapeutic potential of cyclopropyl-containing amines (Sniecikowska et al., 2019).

Biochemical Applications

• The microbial transformations of the fungicide cyprodinil, which contains a cyclopropyl group, demonstrate the capability of microbial cultures to metabolize cyclopropyl-containing compounds. This research is relevant for environmental science, particularly in the degradation and detoxification of agricultural chemicals (Schocken et al., 1997).